Cas no 1363383-43-0 (tert-butyl 2-oxo-3-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate)

• Product Name: tert-butyl 2-oxo-3-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate
• CAS No: 1363383-43-0
• MF: C₁₃H₂₂N₂O₄
• MW: 270.324783802032
• MDL: MFCD22415197
• CID: 1240426
• PubChem ID: 71304111
• Update Time: 2025-06-08

tert-butyl 2-oxo-3-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-oxo-3-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate
• 9-Boc-2-oxo-3-oxa-1,9-diaza-spiro[5.5]undecane
• PB31072
• FCH1641793
• AK172393
• 9-Boc-3-oxa-1,9-diazaspiro[5.5]undecane-2-one
• 9-Boc-2-oxo-3-oxa-1,9-diaza-spiro[5.5]undecane, AldrichCPR
• 3-Oxa-1,9-diazaspiro[5.5]undecane-9-carboxylic acid, 2-oxo-, 1,1-dimethylethyl ester
• MFCD22415197
• DTXSID401128635
• SY097183
• CS-0048406
• 9-Boc-3-oxa-1,9-diazaspiro[5.5]undecan-2-one
• A886698
• AKOS024243972
• tert-Butyl 10-oxo-9-oxa-3,11-diazaspiro[5.5]undecane-3-carboxylate
• AS-34598
• tert-butyl2-oxo-3-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate
• 1363383-43-0
• tert-butyl 2-oxo-3-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate

• MDL： MFCD22415197
• Inchi： 1S/C13H22N2O4/c1-12(2,3)19-11(17)15-7-4-13(5-8-15)6-9-18-10(16)14-13/h4-9H2,1-3H3,(H,14,16)
• InChI Key： ALBKRMFHLDKJRQ-UHFFFAOYSA-N
• SMILES： O1C(NC2(CC1)CCN(C(=O)OC(C)(C)C)CC2)=O

Computed Properties

• Exact Mass: 270.15795719g/mol
• Monoisotopic Mass: 270.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.9
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on tert-butyl 2-oxo-3-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate

Research Brief on tert-butyl 2-oxo-3-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate (CAS: 1363383-43-0)

The compound tert-butyl 2-oxo-3-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate (CAS: 1363383-43-0) has recently emerged as a key intermediate in pharmaceutical synthesis, particularly in the development of novel therapeutic agents. This spirocyclic structure has attracted significant attention due to its unique chemical properties and potential applications in drug discovery. Recent studies have focused on its role as a building block for bioactive molecules, with particular emphasis on its utility in creating kinase inhibitors and other targeted therapies.

Recent synthetic approaches to this compound have demonstrated improved yields and purity through optimized protection-deprotection strategies. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that achieved 85% yield while maintaining excellent stereochemical control. The researchers emphasized the compound's stability under various reaction conditions, making it particularly valuable for multi-step syntheses in medicinal chemistry programs.

In pharmacological applications, this spirocyclic scaffold has shown promise in the development of selective kinase inhibitors. Molecular modeling studies have revealed that the rigid spiro structure provides optimal spatial orientation for binding to ATP pockets of various kinases while minimizing off-target effects. Several derivatives synthesized from this intermediate are currently in preclinical evaluation for oncology indications, with preliminary data showing improved selectivity profiles compared to existing therapies.

The compound's metabolic stability has been another area of active investigation. Recent in vitro ADME studies using human liver microsomes demonstrated superior metabolic stability compared to similar non-spirocyclic analogs. This property, combined with favorable solubility characteristics, positions this intermediate as particularly valuable for developing orally bioavailable drugs. Researchers at multiple institutions have incorporated this scaffold into their lead optimization programs for CNS-penetrant compounds.

Looking forward, the versatility of tert-butyl 2-oxo-3-oxa-1,9-diazaspiro[5.5]undecane-9-carboxylate suggests it will continue to play a significant role in medicinal chemistry. Current research directions include exploring its use in PROTAC development and as a core structure for allosteric modulators of protein-protein interactions. The compound's commercial availability from multiple suppliers has further accelerated its adoption across the pharmaceutical industry.